N-[1-(1H-benzimidazol-2-yl)-2-(2-furyl)vinyl]-4-methylbenzamide

• IUPAC Name: N-[(E)-1-(1H-benzimidazol-2-yl)-2-(furan-2-yl)ethenyl]-4-methylbenzamide
• InChI: InChI=1S/C21H17N3O2/c1-14-8-10-15(11-9-14)21(25)24-19(13-16-5-4-12-26-16)20-22-17-6-2-3-7-18(17)23-20/h2-13H,1H3,(H,22,23)(H,24,25)/b19-13+
• InChI Key: COXPARQKCBSHFN-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CO2)C3=NC4=CC=CC=C4N3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CO2)/C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

N-[1-(1H-benzimidazol-2-yl)-2-(2-furyl)vinyl]-4-methylbenzamide, commonly known as Furamidine, is a synthetic compound that belongs to the family of benzimidazole derivatives. It has been extensively studied for its potential use as an antiparasitic agent due to its ability to inhibit the growth of various parasites.

Scientific Research Applications

Furamidine has been extensively studied for its potential use as an antiparasitic agent. It has been shown to inhibit the growth of various parasites, including Trypanosoma brucei, Plasmodium falciparum, and Leishmania donovani. These parasites are responsible for causing diseases such as African sleeping sickness, malaria, and leishmaniasis, respectively.

Mechanism of Action

Furamidine exerts its antiparasitic activity by binding to the DNA of the parasite, leading to the inhibition of DNA replication and ultimately causing the death of the parasite. It has been shown to have a higher affinity for the kinetoplast DNA of the parasite, which is responsible for the production of energy, making it a promising target for the development of new antiparasitic drugs.
Biochemical and Physiological Effects:
Furamidine has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as an antiparasitic agent. It has also been shown to have a high selectivity for the parasite, with minimal effects on human cells. However, further studies are needed to fully understand the biochemical and physiological effects of Furamidine.

Advantages and Limitations for Lab Experiments

One of the main advantages of Furamidine is its ability to selectively target parasites with minimal effects on human cells, making it a promising candidate for further development as an antiparasitic agent. However, one of the limitations of Furamidine is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the development of Furamidine as an antiparasitic agent. One possible direction is to modify the structure of Furamidine to improve its solubility and bioavailability. Another direction is to investigate the potential of Furamidine in combination with other antiparasitic agents to improve its efficacy. Additionally, further studies are needed to fully understand the biochemical and physiological effects of Furamidine and its potential for use in the treatment of parasitic diseases.